Cas no 1378875-55-8 (4-Aminotetrahydrothiophene-3-carboxylic acid 1,1-dioxide)

• Product Name: 4-Aminotetrahydrothiophene-3-carboxylic acid 1,1-dioxide
• CAS No: 1378875-55-8
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• MDL: MFCD11975923
• CID: 1024358
• PubChem ID: 53404264
• Update Time: 2025-04-20

4-Aminotetrahydrothiophene-3-carboxylic acid 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-Aminotetrahydrothiophene-3-carboxylic acid 1,1-dioxide
• 4-Amino-1,1-dioxo-tetrahydro-thiophene-3-carboxylic acid
• AK-98678
• ANW-66751
• CTK8C1477
• KB-240281
• 4-amino-1,1-dioxo-1lambda-thiolane-3-carboxylic acid
• 4-amino-1,1-dioxo-1-thiolane-3-carboxylic acid
• 3-Thiophenecarboxylic acid, 4-aminotetrahydro-, 1,1-dioxide
• 4-amino-1,1-dioxothiolane-3-carboxylic acid
• 1378875-55-8
• DTXSID60695355
• 4-Amino-1,1-dioxo-1lambda~6~-thiolane-3-carboxylic acid
• 4-Aminotetrahydrothiophene-3-carboxylicacid1,1-dioxide
• DB-332095

• MDL： MFCD11975923
• Inchi： 1S/C5H9NO4S/c6-4-2-11(9,10)1-3(4)5(7)8/h3-4H,1-2,6H2,(H,7,8)
• InChI Key： RWVHIVRXZFWJRZ-UHFFFAOYSA-N
• SMILES： S1(CC(C(C(=O)O)C1)N)(=O)=O

Computed Properties

• Exact Mass: 179.02522894g/mol
• Monoisotopic Mass: 179.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives